Cas no 371157-14-1 (3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester)

• Product Name: 3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester
• CAS No: 371157-14-1
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• MDL: MFCD08443693
• CID: 297740
• PubChem ID: 22831984
• Update Time: 2025-09-25

3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylicacid, 5-(3-fluorophenyl)-, ethyl ester
• LogP
• ETHYL-5(3-FLUOROPHENYL)-ISOXAZOLE-3-CARBOXYLATE
• SY268049
• SCHEMBL210302
• ethyl 5-(3-fluorophenyl)isoxazole-3-carboxylate
• FT-0707149
• ethyl 5-(3-fluorophenyl)-1,2-oxazole-3-carboxylate
• ethyl5-(3-fluorophenyl)isoxazole-3-carboxylate
• Ethyl-5(3-fluorophenyl)isoxazole-3-carboxylate
• 371157-14-1
• STKHVSUVJQOXSL-UHFFFAOYSA-N
• MFCD08443693

• MDL： MFCD08443693
• Inchi： 1S/C12H10FNO3/c1-2-16-12(15)10-7-11(17-14-10)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
• InChI Key： STKHVSUVJQOXSL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 235.06400
• Monoisotopic Mass: 235.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 380.7°Cat760mmHg
• Flash Point: 184°C
• Refractive Index: 1.52
• PSA: 52.33000
• LogP: 2.65740